Cas no 62061-50-1 (3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-)

3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)- structure
62061-50-1 structure
Product Name:3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-
CAS No:62061-50-1
MF:C11H15N5
MW:217.270301103592
CID:459382
PubChem ID:136230293
Update Time:2025-04-19

3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-
    • 3-methyl-N-(3-methylbut-2-enyl)purin-6-amine
    • 62061-50-1
    • DTXSID50812251
    • 3-Methyl-N-(3-methylbut-2-en-1-yl)-3H-purin-6-amine
    • Inchi: 1S/C11H15N5/c1-8(2)4-5-12-10-9-11(14-6-13-9)16(3)7-15-10/h4,6-7H,5H2,1-3H3,(H,13,14)/b12-10-
    • InChI Key: AWVBMUWKQZQAJA-BENRWUELSA-N
    • SMILES: N1(C)C=N/C(/C2=C1N=CN2)=N\C/C=C(\C)/C

Computed Properties

  • Exact Mass: 217.13295
  • Monoisotopic Mass: 217.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 52.35
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